Cas no 1093881-54-9 ((5-Aminoisothiazol-3-yl)methanol)

• Product Name: (5-Aminoisothiazol-3-yl)methanol
• CAS No: 1093881-54-9
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• MDL: MFCD12025439
• CID: 2128157
• PubChem ID: 90104784
• Update Time: 2025-10-30

(5-Aminoisothiazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-aminoisothiazol-3-yl)methanol
• FCH1185037
• AX8314230
• CID 90104784
• (5-Aminoisothiazol-3-yl)methanol

• MDL： MFCD12025439
• Inchi： 1S/C4H6N2OS/c5-4-1-3(2-7)6-8-4/h1,7H,2,5H2
• InChI Key： UNGJDVKSNJDNDH-UHFFFAOYSA-N
• SMILES： S1C(=CC(CO)=N1)N

Computed Properties

• Exact Mass: 130.02008399g/mol
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles

Additional information on (5-Aminoisothiazol-3-yl)methanol

(5-Aminoisothiazol-3-yl)methanol (CAS No. 1093881-54-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(5-Aminoisothiazol-3-yl)methanol (CAS No. 1093881-54-9) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as 3-(hydroxymethyl)-1,2-isothiazol-5-amine, is characterized by its isothiazole ring and an amino group, which confer it with a range of interesting chemical and biological properties.

The molecular formula of (5-Aminoisothiazol-3-yl)methanol is C₄H₇NOS, and its molecular weight is 125.17 g/mol. The compound can be synthesized through various methods, including the reaction of 3-chloroacetyl chloride with thiourea followed by reduction and hydrolysis. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly routes for the preparation of this compound, which has further enhanced its accessibility for research purposes.

In terms of its physical properties, (5-Aminoisothiazol-3-yl)methanol is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration for its use in biological assays and pharmaceutical formulations. The compound exhibits a melting point of approximately 140°C and a boiling point of around 260°C under standard conditions.

The biological activity of (5-Aminoisothiazol-3-yl)methanol has been the subject of numerous studies. One of the key areas of interest is its potential as a scaffold for the development of novel therapeutic agents. Research has shown that compounds containing the isothiazole moiety can exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (5-Aminoisothiazol-3-yl)methanol exhibit potent inhibitory activity against several cancer cell lines, making them promising candidates for further drug development.

Beyond its direct biological effects, (5-Aminoisothiazol-3-yl)methanol has also been explored as a building block for the synthesis of more complex molecules. Its functional groups provide multiple points for chemical modification, allowing researchers to tailor its properties for specific applications. For example, the amino group can be used to introduce additional functionalities through amide bond formation, while the hydroxymethyl group can be oxidized to a carboxylic acid or esterified to form esters with various alkyl or aryl groups.

In addition to its potential in drug discovery, (5-Aminoisothiazol-3-yl)methanol has found applications in other areas of chemistry and biology. It has been used as a ligand in coordination chemistry to form complexes with transition metals, which can have interesting electronic and magnetic properties. These complexes have been studied for their potential use in catalysis and materials science.

The environmental impact of (5-Aminoisothiazol-3-yl)methanol is another important consideration. While it is not classified as a hazardous substance under current regulations, its production and use should still be conducted with appropriate safety measures to minimize any potential risks. Green chemistry principles are increasingly being applied to the synthesis of this compound to ensure that it can be produced sustainably and with minimal environmental impact.

In conclusion, (5-Aminoisothiazol-3-yl)methanol (CAS No. 1093881-54-9) is a multifaceted compound with significant potential in medicinal chemistry and related fields. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents and other functional materials. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemical and biological research.